N-(4-methoxyphenyl)-2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-1(9),2,7,11(16)-tetraen-4-yl}acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(5-oxo-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,7,11(16)-tetraen-4-yl)acetamide
• InChI: InChI=1S/C20H19N5O3S/c1-28-13-8-6-12(7-9-13)22-16(26)10-25-20(27)24-11-21-19-17(18(24)23-25)14-4-2-3-5-15(14)29-19/h6-9,11H,2-5,10H2,1H3,(H,22,26)
• InChI Key: ZPPDQEUOILXMPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)C5=C(S4)CCCC5
• Molecular Formula: C20H19N5O3S
• Molecular Weight: 409.5 g/mol

Description

N-(4-methoxyphenyl)-2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-1(9),2,7,11(16)-tetraen-4-yl}acetamide is a useful research compound. Its molecular formula is C20H19N5O3S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Activities

• Oxazolidinone analogs, including compounds with similar complex structures, have been shown to possess significant antibacterial activities against a variety of clinically important human pathogens. This includes effectiveness against methicillin-susceptible and -resistant Staphylococcus aureus, Enterococcus species, and strains of Mycobacterium tuberculosis, among others. Notably, these compounds demonstrated bacteriostatic effects against staphylococci and enterococci, and bactericidal effects against streptococci, without evidence of rapid resistance development in vitro (Zurenko et al., 1996).

Synthesis and Chemical Modification for Enhanced Properties

• Novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, displaying significant anti-inflammatory and analgesic activities. These compounds, which include complex acetamide derivatives, were evaluated for their cyclooxygenase-1/2 (COX-1/2) inhibitory activities, showcasing the potential for chemical modification to enhance biological properties (Abu‐Hashem et al., 2020).

Anticancer Activities

• Research into the design and synthesis of new chemotherapeutic agents has led to the creation of compounds with potential anticancer activities. These include derivatives that have been evaluated against human tumor cell lines, demonstrating selective inhibition and highlighting the importance of structural modification for targeting specific cancer types (Kaya et al., 2017).

Molecular Modeling and Synthesis for Drug Development

• Studies focusing on the synthesis and computational modeling of complex acetamide derivatives provide insights into their potential applications in drug development, including antitumor and antiviral activities. This research underscores the role of molecular design in developing new therapeutic agents with specific biological activities (Odame et al., 2018).